ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3,5-dimethyl-1-benzofuran-2-carbonyl)piperidine-3-carboxylate
• InChI: InChI=1S/C19H23NO4/c1-4-23-19(22)14-6-5-9-20(11-14)18(21)17-13(3)15-10-12(2)7-8-16(15)24-17/h7-8,10,14H,4-6,9,11H2,1-3H3
• InChI Key: DUEOTEWCKYIIPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)C2=C(C3=C(O2)C=CC(=C3)C)C
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

Ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate, also known as EDP-420, is a compound that has gained attention in the field of scientific research due to its potential therapeutic applications. EDP-420 belongs to a class of compounds known as positive allosteric modulators or PAMs, which are compounds that enhance the activity of a specific receptor in the brain. In

Mechanism of Action

The mechanism of action of ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate involves its binding to a specific site on the α7nAChR, which enhances the activity of the receptor. This results in an increase in the release of neurotransmitters such as acetylcholine and glutamate, which are involved in cognitive processes. ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate has also been shown to modulate the activity of other receptors such as the 5-HT3 receptor, which is involved in the regulation of nausea and vomiting.
Biochemical and Physiological Effects:
ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. It enhances the activity of the α7nAChR, which results in an increase in the release of neurotransmitters such as acetylcholine and glutamate. This is thought to improve cognitive function. ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of conditions such as rheumatoid arthritis. Additionally, ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate has been shown to have analgesic effects, which may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate is that it has been shown to have a high degree of selectivity for the α7nAChR, which reduces the risk of off-target effects. Additionally, ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate has been shown to have good pharmacokinetic properties, which make it suitable for use in animal models. One limitation of ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate is that it is a relatively new compound, and more research is needed to fully understand its potential therapeutic applications.

Future Directions

There are a number of future directions for research on ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate. One area of research is the development of more potent and selective PAMs for the α7nAChR. Additionally, research is needed to investigate the potential therapeutic applications of ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Further research is also needed to investigate the potential applications of ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate in the treatment of pain and inflammation. Finally, research is needed to investigate the safety and tolerability of ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate in humans.

Synthesis Methods

The synthesis of ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate involves a multi-step process that begins with the preparation of 3,5-dimethyl-1-benzofuran-2-carboxylic acid. This is followed by the formation of an acid chloride, which is then reacted with piperidine to form the desired product. The final step involves the esterification of the carboxylic acid group with ethanol to produce ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate. The synthesis method has been optimized to produce high yields of pure ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate has been shown to have potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. It acts as a PAM for the alpha-7 nicotinic acetylcholine receptor (α7nAChR), which is involved in cognitive processes such as learning and memory. ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate enhances the activity of the α7nAChR, which is thought to improve cognitive function. ethyl 1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-3-piperidinecarboxylate has also been shown to have potential applications in the treatment of pain and inflammation.